Cas no 89346-53-2 (1,1'-Biphenyl, 3'-fluoro-3,4-dimethyl-)

• Product Name: 1,1'-Biphenyl, 3'-fluoro-3,4-dimethyl-
• CAS No: 89346-53-2
• MF: C₁₄H₁₃F
• MW: 200.251427412033
• CID: 603570
• PubChem ID: 13270642
• Update Time: 2025-04-19

1,1'-Biphenyl, 3'-fluoro-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 3'-fluoro-3,4-dimethyl-
• 4-(3-fluorophenyl)-1,2-dimethylbenzene
• 3'-Fluoro-3,4-dimethyl-1,1'-biphenyl
• 89346-53-2
• DTXSID70533557
• SCHEMBL18970438

• Inchi： 1S/C14H13F/c1-10-6-7-13(8-11(10)2)12-4-3-5-14(15)9-12/h3-9H,1-2H3
• InChI Key： KNFXUONLGWWDBH-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 200.100128577g/mol
• Monoisotopic Mass: 200.100128577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives